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Introduction: The Role of Isotopic Labeling in
Modern Science

In the landscape of modern chemical and pharmaceutical research, the strategic substitution of
hydrogen with its stable heavy isotope, deuterium (2H or D), is a cornerstone of precise
analytical measurement. Cyclooctane-d16, the perdeuterated isotopologue of cyclooctane,
exemplifies the utility of this strategy. As a non-polar, saturated hydrocarbon, its applications
span from providing an inert spectroscopic environment to serving as a high-fidelity internal
standard for quantitative analysis. This guide provides an in-depth exploration of Cyclooctane-
d16, offering technical insights into its properties, synthesis, and critical applications for
researchers, chemists, and drug development professionals.

Section 1: Core Chemical Identity

The unambiguous identification of a chemical entity is paramount for experimental
reproducibility and regulatory compliance. Cyclooctane-d16 is defined by a specific set of
identifiers that distinguish it from its proteo analog and other chemical substances. The "-d16"
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designation signifies that all sixteen hydrogen atoms in the parent cyclooctane molecule have

been replaced with deuterium.

Table 1: Chemical Identifiers for Cyclooctane-d16

Identifier Value Source
CAS Number 92204-03-0 [11[21[3][4]1[5][6]
11,2,2,3,3,4,4,5,5,6,6,7,7,8,8-
IUPAC Name . [1][2114]
hexadecadeuteriocyclooctane
Molecular Formula CsD1s 315171
Molecular Weight 128.31 g/mol [21[315]1[7118]
InChl=1S/C8H16/c1-2-4-6-8-7-
5-3-1/h1-
InChl _ [11[2][4]1[8]
8H2/i1D2,2D2,3D2,4D2,5D2,6
D2,7D2,8D2
WJITCGQSWYFHTAC-
InChiKey [21[4][8]

SADLKCKLSA-N

Canonical SMILES

ciccccceeen

[2](9]

Isomeric SMILES

[2H]C1(C(C(C(C(C(C(CL([2H])
[2HD([2HD[2H]([2HD[2H])

([2HDI2H]([2HD[2H]([2H])
[2H])([2H])[2H])[2H]

[1](2]

Common Synonyms

Cyclooctane-D16,
Perdeuterocyclooctane,
Octamethylene-d16

[1]3]

| Unlabeled CAS No. | 292-64-8 [[1][3][10][11] |

Section 2: Physicochemical Properties and the

Isotopic Effect
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The substitution of protium with deuterium imparts subtle but significant changes to the
physicochemical properties of the molecule. These differences arise from the greater mass of
the deuterium nucleus, which leads to a lower zero-point energy and stronger C-D bonds
compared to C-H bonds.

One of the most notable differences is in density. The 14.3% increase in molecular weight from
cyclooctane (112.22 g/mol ) to Cyclooctane-d16 (128.31 g/mol ) translates to a proportional
increase in density, a direct manifestation of the kinetic isotope effect at the macroscopic level.
[2] Other physical properties, such as melting and boiling points, show minimal deviation,
indicating that the intermolecular forces governing phase transitions are largely unaffected by
deuteration.[12]

Table 2: Physicochemical Properties of Cyclooctane-d16 vs. Cyclooctane

Property Cyclooctane-d16 Cyclooctane Source
Appearance Colorless liquid/oil  Colorless liquid [2][13]
Odor Camphoraceous Camphoraceous [21[7]
Density (@ 25 °C) 0.951 g/mL 0.834 g/mL [2][8][13]
Melting Point 10-12 °C 145°C [8][13]
Boiling Point 151 °C 151.2 °C [8][13]

Insoluble in water;
- slightly soluble in )
Solubility 7.90 mg/L in water [21[71113]
chloroform, ethyl

acetate

| Isotopic Purity | Typically 298 atom % D | N/A |[3][7][8] |

Section 3: Synthesis and Isotopic Purity

The synthesis of Cyclooctane-d16 is typically achieved via the catalytic deuteration of a
suitable C8 precursor, most commonly 1,5-cyclooctadiene (COD). This process is analogous to
catalytic hydrogenation but utilizes deuterium gas (D2) as the isotopic source.
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The foundational chemistry for producing the cyclooctane skeleton involves the nickel-
catalyzed dimerization of butadiene to form 1,5-cyclooctadiene.[7] This diene is then subjected
to catalytic reduction. To achieve perdeuteration, the hydrogenation is performed under an
atmosphere of high-purity deuterium gas using a heterogeneous catalyst.

Representative Synthesis Workflow

Step 1: Dimerization

(Butadiene (2 eq.))

Ni(0) Catalyst
(e.g., Ni(cod)2)

@,S-Cyclooctadiene (CODD

urification

Step 2: Catalytic Deuteration

@,S-Cyclooctadiene (CODD

Catalyst (e.g., Pd/C)
Deuterium Gas (D2)

(Cyclooctane—le)
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Caption: General synthesis route for Cyclooctane-d16.

Experimental Protocol: Catalytic Deuteration of 1,5-
Cyclooctadiene

This protocol is a representative methodology based on established principles of catalytic
hydrogenation.

o Catalyst Preparation: In a high-pressure reaction vessel (autoclave) purged with argon, add
1,5-cyclooctadiene and a suitable solvent (e.g., ethyl acetate). Add a catalytic amount (e.qg.,
1-5 mol%) of a hydrogenation catalyst, such as Palladium on carbon (10% Pd/C).

o System Purge: Seal the vessel and purge the system multiple times with nitrogen or argon
gas to remove all oxygen, followed by several purges with deuterium gas (D2).

» Reaction: Pressurize the vessel with D2 gas to the desired pressure (e.g., 50-200 psi). Stir
the reaction mixture vigorously at room temperature or with gentle heating (e.g., 30-50 °C).

e Monitoring: Monitor the reaction progress by observing the uptake of D2 gas. The reaction is
complete when gas uptake ceases.

o Workup: Carefully vent the excess D2 gas. Filter the reaction mixture through a pad of celite
to remove the heterogeneous catalyst.

 Purification: Remove the solvent from the filtrate under reduced pressure. The resulting
crude Cyclooctane-d16 can be purified by distillation to yield the final product with high
chemical and isotopic purity.

Causality: The choice of a heterogeneous catalyst like Pd/C is crucial for its high activity and
ease of removal post-reaction. The system must be free of oxygen to prevent catalyst
deactivation and potential safety hazards. Using high-purity D2 gas and ensuring complete
reaction is essential to achieve high isotopic enrichment (e.g., >98 atom % D), which is a
critical quality attribute for its primary applications.
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Section 4: Applications in Advanced Analytical
Techniques

The utility of Cyclooctane-d16 is most pronounced in NMR spectroscopy and mass
spectrometry, where its unique isotopic composition provides distinct advantages.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In *H NMR, the overwhelming signal from a standard proteo solvent would obscure the signals
from the analyte. By using a deuterated solvent like Cyclooctane-d16, the solvent becomes
effectively "invisible" in the proton spectrum.[1][4]

Core Functions in NMR:

¢ Minimizing Solvent Interference: Deuterium resonates at a much different frequency than
protons, eliminating large solvent peaks from the *H spectrum.[1]

e Enabling the Deuterium Lock: Modern spectrometers use the deuterium signal from the
solvent to stabilize, or "lock," the magnetic field, correcting for drift and ensuring high spectral
resolution over time.[1]

e Providing a Chemical Shift Reference: The small, residual proteo signal of the solvent (e.qg.,
CHDa15s) provides a sharp peak at a known chemical shift, which can be used for accurate
calibration of the spectrum.[1]

Experimental Protocol: NMR Sample Preparation

o Glassware Preparation: Dry a clean NMR tube and a small sample vial at ~150 °C for
several hours and cool under an inert atmosphere (e.g., in a desiccator or under a stream of
nitrogen) to minimize water contamination.[2]

o Sample Weighing: Accurately weigh 5-25 mg of the analyte for a *H NMR spectrum into the
prepared vial.

e Solvent Addition: Using a clean, dry pipette, add approximately 0.6-0.7 mL of Cyclooctane-
d16 to the vial.
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o Dissolution: Gently swirl or vortex the vial to fully dissolve the analyte. Avoid vigorous
shaking, which can introduce contaminants from the cap.[2]

o Transfer: Transfer the solution to the NMR tube using a glass Pasteur pipette. If any solid
particulates are present, filter the solution through a small plug of glass wool in the pipette.

o Capping and Analysis: Cap the NMR tube, wipe the outside clean, and place it in the
spectrometer for analysis.

Weigh Analyte Add Cyclooctane-d16 Dlssolve Sample Transfer to Insert into
(5-25 mgQ) (~0.6 mL) (Vortex) NMR Tube Spectrometer

Click to download full resolution via product page

Caption: Workflow for preparing an NMR sample with Cyclooctane-d16.

Isotope Dilution Mass Spectrometry (IDMS)

Cyclooctane-d16 is an ideal internal standard (IS) for the quantification of unlabeled
cyclooctane or structurally similar non-polar analytes using GC-MS or LC-MS. The principle of
IDMS relies on the addition of a known quantity of the stable isotope-labeled standard to a
sample containing an unknown quantity of the analyte.[8]

Why it Works: Because the deuterated standard is chemically almost identical to the analyte, it
co-elutes during chromatography and experiences the same extraction efficiency and ionization
suppression/enhancement effects in the mass spectrometer.[8] By measuring the response
ratio of the analyte's mass ion to the internal standard's mass ion, these variations are
canceled out, leading to highly accurate and precise quantification.[8]
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Caption: The principle of Isotope Dilution Mass Spectrometry (IDMS).

Applications in Material Science

In material science, Cyclooctane-d16 serves as a probe for studying the structure and
dynamics of polymers and self-assembling systems.[12] Techniques like neutron scattering and
solid-state NMR are sensitive to the difference between hydrogen and deuterium, allowing
researchers to selectively "highlight" and investigate the behavior of polymer segments that
incorporate the deuterated cyclooctane moiety.[12]
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Section 5: Safety, Handling, and Storage

As a flammable hydrocarbon, Cyclooctane-d16 requires appropriate handling and storage
procedures.

o Safety: It is classified as a Flammable Liquid, Category 3 (H226: Flammable liquid and
vapor).[4] All handling should be performed in a well-ventilated area, away from ignition
sources. Standard personal protective equipment (gloves, safety glasses, lab coat) should
be worn.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids. Due to its hygroscopic nature (tendency to absorb moisture), it is
advisable to handle the solvent under an inert atmosphere like dry nitrogen or argon to
prevent contamination with water, which can be detrimental for NMR applications.[4]

o Stability: The compound is stable if stored under the recommended conditions. It is good
practice to re-analyze the chemical purity after prolonged storage (e.g., three years) before
use.[3]

Conclusion

Cyclooctane-d16 is more than just a deuterated solvent; it is a precision tool that enables
clarity and accuracy in advanced scientific research. Its well-defined chemical identity,
predictable physical properties, and critical role in NMR and mass spectrometry make it an
indispensable compound in the modern laboratory. By understanding the principles behind its
synthesis and application, researchers in chemistry and drug development can leverage
Cyclooctane-d16 to achieve robust, reproducible, and highly accurate results.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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